Cas no 2138515-83-8 (5-amino-3-bromo-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one
• CAS No: 2138515-83-8
• MF: C₁₁H₁₇BrN₂O
• MW: 273.169481992722
• CID: 6309864
• PubChem ID: 165479985
• Update Time: 2025-05-19

5-amino-3-bromo-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one
• EN300-1112900
• 2138515-83-8

• Inchi： 1S/C11H17BrN2O/c1-4-11(2,3)7-14-6-8(13)5-9(12)10(14)15/h5-6H,4,7,13H2,1-3H3
• InChI Key： QJQBJWXAGDYCKV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C1=O)CC(C)(C)CC)N

Computed Properties

• Exact Mass: 272.05243g/mol
• Monoisotopic Mass: 272.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-3-bromo-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one

Introduction to 5-amino-3-bromo-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one (CAS No. 2138515-83-8)

5-amino-3-bromo-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138515-83-8, belongs to the dihydropyridine class of molecules, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, including its amino and bromo substituents, as well as the bulky 2,2-dimethylbutyl group, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The synthesis and characterization of 5-amino-3-bromo-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one have been extensively studied in recent years. The presence of the bromo group at the 3-position enhances its reactivity, making it a valuable intermediate in the preparation of more complex molecules. Additionally, the amino group provides a site for further functionalization, allowing chemists to explore various derivatization strategies. These attributes have positioned this compound as a promising candidate for drug discovery and development.

In the context of modern pharmaceutical research, dihydropyridines have been widely explored for their potential as bioactive agents. They exhibit a range of pharmacological effects, including vasodilation, calcium channel modulation, and anti-inflammatory properties. The specific substitution pattern in 5-amino-3-bromo-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one may confer additional biological activities that are yet to be fully elucidated. Recent studies have highlighted the importance of optimizing molecular structure to enhance binding affinity and selectivity for target enzymes or receptors.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The dihydropyridine core is a well-established scaffold in medicinal chemistry, with several FDA-approved drugs featuring this motif. By modifying the substituents on this core structure, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. For instance, the bulky 2,2-dimethylbutyl group may improve solubility and metabolic stability, while the amino group can be used to introduce additional functional handles for covalent binding or prodrug design.

The bromo substituent at the 3-position of 5-amino-3-bromo-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one (CAS No. 2138515-83-8) offers another layer of versatility. Bromine is a halogen that can participate in various chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in synthetic organic chemistry to construct complex molecular frameworks. The ability to incorporate bromine into a dihydropyridine scaffold opens up possibilities for generating derivatives with enhanced biological activity or improved pharmacological profiles.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 5-amino-3-bromo-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These insights can guide experimental design and help optimize lead compounds for drug development. Furthermore, virtual screening methods enable high-throughput identification of potential binding partners for this molecule, accelerating the discovery process.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. Dihydropyridines have been particularly effective in this regard due to their ability to modulate protein-protein interactions or enzyme activity. The unique structural features of 5-amino-3-bromo-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one make it an attractive candidate for such applications. Its ability to undergo further functionalization allows for tailored modifications that can improve drug-like properties such as solubility, bioavailability, and target specificity.

In conclusion,5-amino-3-bromo-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one (CAS No. 2138515-83-8) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and functional diversity make it a valuable tool for drug discovery and development. By leveraging modern synthetic methods and computational techniques, this compound holds promise for addressing unmet medical needs across various therapeutic areas.